Cas no 327-51-5 (1,4-Dibromo-2,5-difluorobenzene)

• Product Name: 1,4-Dibromo-2,5-difluorobenzene
• CAS No: 327-51-5
• MF: C₆H₂Br₂F₂
• MW: 271.884887218475
• MDL: MFCD00000346
• CID: 36858
• PubChem ID: 67596
• Update Time: 2025-10-31

1,4-Dibromo-2,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2,5-difluorobenzene
• 2,5-DIFLUORO-1,4-DIBROMO BENZENE
• Benzene, 1,4-dibromo-2,5-difluoro-
• 2,5-Difluoro-1,4-Dibromrobenzene
• 1,4-Difluoro-2,5-dibromobenzene
• 2,5-Difluoro-1,4-phenylene dibromide
• (1,4-Br)2(2,5-F)2C6H3
• 1,4-Dibrom-2,5-difluor-benzol
• 1.4-dibromo-2,5-difluorobenzene
• 2,5-dibromo-1,4-difluorobenzene
• Benzene,1,4-dibromo-2,5-difluoro
• SY014461
• AC-23639
• AM20060908
• BP-21231
• DTXSID70186365
• SCHEMBL505780
• Maybridge1_003946
• UNII-VAY7VM7HFU
• HMS552L08
• FT-0606850
• VAY7VM7HFU
• MFCD00000346
• 1,4-dibromo-2,5-difluoro-benzene
• CS-W005505
• NS00041534
• AKOS000121616
• EN300-21224
• A5850
• 2,5-difluoro-1,4-dibromobenzene
• EINECS 206-317-2
• SR-01000634842-1
• InChI=1/C6H2Br2F2/c7-3-1-5(9)4(8)2-6(3)10/h1-2
• 327-51-5
• 1,4-Dibromo-2,5-difluorobenzene, 98%
• D1864
• CCG-45049
• DTXCID80108856
• FD11144
• 206-317-2

• MDL： MFCD00000346
• Inchi： 1S/C6H2Br2F2/c7-3-1-5(9)4(8)2-6(3)10/h1-2H
• InChI Key： GLVMLJCMUBZVTJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1F)Br)F
• BRN： 2250095

Computed Properties

• Exact Mass: 269.84900
• Monoisotopic Mass: 269.849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5

Experimental Properties

• Color/Form: Not available
• Density: 2.1030 (rough estimate)
• Melting Point: 62.0 to 66.0 deg-C
• Boiling Point: 96°C/20mmHg(lit.)
• Flash Point: 96℃/20mm
• Refractive Index: 1.5151 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 3.48980
• Solubility: Not available

1,4-Dibromo-2,5-difluorobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,4-Dibromo-2,5-difluorobenzene

Introduction to 1,4-Dibromo-2,5-difluorobenzene (CAS No. 327-51-5)

1,4-Dibromo-2,5-difluorobenzene, with the chemical formula C₆H₂Br₂F₂, is a halogenated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of brominated and fluorinated benzenes, which are widely utilized as intermediates in the development of various chemical products. The presence of both bromine and fluorine atoms on the benzene ring imparts unique electronic and steric properties, making it a valuable building block for synthesizing more complex molecules.

The CAS number 327-51-5 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure consists of a benzene ring substituted with two bromine atoms at the 1 and 4 positions, and two fluorine atoms at the 2 and 5 positions. This specific arrangement of substituents contributes to its reactivity and makes it a versatile precursor in synthetic chemistry.

In recent years, 1,4-dibromo-2,5-difluorobenzene has been extensively studied for its potential applications in pharmaceuticals, agrochemicals, and materials science. One of the most notable areas of research is its use as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The halogenated aromatic core provides a stable framework that can be further functionalized to produce molecules with specific biological activities.

Recent studies have highlighted the utility of 1,4-dibromo-2,5-difluorobenzene in the development of novel antiviral and anticancer agents. The electron-withdrawing nature of the bromine and fluorine substituents enhances the reactivity of the aromatic ring, allowing for selective functionalization at various positions. This property is particularly valuable in medicinal chemistry, where precise control over molecular structure is crucial for achieving desired pharmacological effects.

The compound's role in materials science is also noteworthy. Researchers have explored its use in the synthesis of liquid crystals, organic semiconductors, and advanced polymers. The halogen atoms introduce polarity into the molecule, which can influence its physical properties such as melting point, solubility, and thermal stability. These characteristics make it an attractive candidate for developing high-performance materials with tailored properties.

From a synthetic chemistry perspective, 1,4-dibromo-2,5-difluorobenzene serves as a key intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools in modern organic synthesis, enabling the construction of complex molecular architectures from simpler precursors. The presence of bromine and fluorine atoms facilitates these transformations by acting as handles for further functionalization.

The pharmaceutical industry has shown particular interest in 1,4-dibromo-2,5-difluorobenzene due to its potential as a scaffold for drug discovery. By modifying its structure through various chemical reactions, researchers can generate libraries of compounds with diverse biological activities. This approach has led to the identification of several promising candidates for further development into therapeutic agents.

In conclusion, 1,4-dibromo-2,5-difluorobenzene (CAS No. 327-51-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique molecular structure makes it an invaluable intermediate in pharmaceutical synthesis, materials science, and organic chemistry research. As our understanding of its properties and reactivity continues to grow, so too will its importance in advancing scientific innovation.